Cas no 1237749-88-0 (4-(3-chloro-5-fluorophenyl)benzonitrile)

• Product Name: 4-(3-chloro-5-fluorophenyl)benzonitrile
• CAS No: 1237749-88-0
• MF: C₁₃H₇ClFN
• MW: 231.652785539627
• MDL: MFCD21609628
• CID: 2760189
• PubChem ID: 70699560
• Update Time: 2025-04-21

4-(3-chloro-5-fluorophenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-5-fluorophenyl)benzonitrile
• 3'-Chloro-5'-fluoro[1,1'-biphenyl]-4-carbonitrile
• MFCD21609628
• 3'-CHLORO-5'-FLUORO-[1,1'-BIPHENYL]-4-CARBONITRILE
• BS-19570
• DTXSID10742686
• [1,1'-Biphenyl]-4-carbonitrile, 3'-chloro-5'-fluoro-
• CS-0212254
• 1237749-88-0

• MDL： MFCD21609628
• Inchi： 1S/C13H7ClFN/c14-12-5-11(6-13(15)7-12)10-3-1-9(8-16)2-4-10/h1-7H
• InChI Key： MIDWMQUVIBOKEL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(C#N)=CC=1)F

Computed Properties

• Exact Mass: 231.02500
• Monoisotopic Mass: 231.0251051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.01778

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles